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Compound of Interest

Compound Name: 1,3-Dioxolane-4-methanol

Cat. No.: B150769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides comprehensive health and safety information for 1,3-Dioxolane-
4-methanol (CAS No. 5464-28-8). It is intended for laboratory personnel, including

researchers, scientists, and drug development professionals who may handle this compound.

This document consolidates critical data on its physical and chemical properties, toxicological

profile, hazard classifications, and recommended safety protocols. Detailed procedures for

handling, storage, emergency response, and waste disposal are outlined to ensure a safe

laboratory environment.

Chemical Identification and Properties
1,3-Dioxolane-4-methanol is an organic heterocyclic compound. It presents as a colorless to

pale yellow, moderately viscous liquid with a faint, sweet odor.[1] Its hygroscopic nature means

it readily absorbs moisture from the air.[1] It is primarily used as a solvent, a stabilizer, and as

an intermediate in polymer synthesis.[1]

Physical and Chemical Data
The following table summarizes the key physical and chemical properties of 1,3-Dioxolane-4-
methanol.
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Property Value Source(s)

Molecular Formula C₄H₈O₃ [2][3]

Molar Mass 104.10 g/mol [2][3]

CAS Number 5464-28-8 [2][3]

Appearance Colorless to pale yellow liquid [1]

Odor Faint, slightly sweet [1]

Density 1.203 g/mL at 25°C [2]

Boiling Point 192-193°C [2]

Refractive Index n20/D 1.451 [2]

Water Solubility Soluble [1]

Other Solubilities
Soluble in alcohol and

chloroform
[1]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1,3-Dioxolane-4-methanol is classified as a warning-level hazard.[4]

GHS Hazard Summary
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 Irritant Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A Irritant Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure);

Respiratory Tract

Irritation

3 Irritant Warning

H335: May

cause respiratory

irritation

Source: European Chemicals Agency (ECHA) C&L Inventory[4]

Toxicological Information
The toxicological data for 1,3-Dioxolane-4-methanol is limited.[1] Acute exposure may cause

irritation to the skin, eyes, and respiratory system.[1][4]

Summary of Acute Toxicity
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Route of Exposure Effect Observations

Inhalation
May cause respiratory

irritation.[4]

Symptoms may include

coughing and shortness of

breath.

Skin Contact Causes skin irritation.[4]

Prolonged contact can lead to

defatting of the skin and

dermatitis.[1]

Eye Contact
Causes serious eye irritation.

[3][4]

Symptoms include redness,

pain, and watering.

Ingestion
May cause gastrointestinal

discomfort.

Ingestion may lead to nausea

and dizziness.[1]

Intraperitoneal
Mildly toxic by intraperitoneal

routes.[1]
-

Chronic Exposure and Other Hazards
Carcinogenicity: There is currently no strong evidence of carcinogenicity according to

classifications by the International Agency for Research on Cancer (IARC) or the U.S.

Environmental Protection Agency (EPA).[1]

Reproductive Toxicity: It is listed as an experimental teratogen with other experimental

reproductive effects noted.[1]

Experimental Protocols for Toxicological
Assessment
The toxicological profile of a chemical is often determined using standardized methodologies,

such as the OECD Guidelines for the Testing of Chemicals. The following protocols are

relevant to the hazards identified for similar compounds.

OECD Test Guideline 402: Acute Dermal Toxicity

Methodology: This test assesses the potential hazards from short-term dermal exposure.

[5] A single dose of the substance is applied uniformly over a shaved area of the skin
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(approximately 10% of the body surface) of a rodent, typically for 24 hours.[5][6] Animals

are observed for at least 14 days for signs of toxicity and mortality.[5] A gross necropsy is

performed at the end of the study.[5] The test can be conducted as a limit test to determine

low toxicity or as a full test with multiple dose levels to establish a dose-response

relationship.[5]

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

Methodology: This guideline evaluates localized skin effects.[7] The substance (0.5 mL of

liquid or 0.5 g of solid) is applied in a single dose to a small skin area (approx. 6 cm²) on a

test animal, usually an albino rabbit.[2][7] The exposure period is typically 4 hours.[2][7]

The skin is then observed for signs of erythema (redness) and edema (swelling) for up to

14 days to assess the reversibility of any effects.[2][7]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

Methodology: This test assesses the potential for a substance to cause eye damage.[3] A

single dose is applied into the conjunctival sac of one eye of an animal (typically a rabbit),

with the other eye serving as a control.[3][8] The eyes are examined at specific intervals

(1, 24, 48, and 72 hours) for lesions of the cornea, iris, and conjunctiva.[3][8] The study

duration is sufficient to evaluate the reversibility of effects, up to 21 days.[3] The use of

topical anesthetics and systemic analgesics is recommended to minimize animal distress.

[9]

OECD Test Guideline 406: Skin Sensitization

Methodology: This protocol determines if a substance can cause an allergic skin reaction.

[4] The two primary methods are the Guinea Pig Maximization Test (GPMT) and the

Buehler Test.[1][10] Both involve an initial "induction" exposure, followed by a rest period

of 10-14 days, and then a "challenge" exposure.[10][11] The skin is then observed for

allergic reactions like erythema and edema.[4] The GPMT uses an adjuvant to enhance

the immune response and is considered more sensitive.[10]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety

Data Sheet (SDS) to attending medical personnel.
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Exposure Route First Aid Protocol

General Advice
Seek immediate medical attention if symptoms

persist or in case of doubt.

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped or is difficult, provide

artificial respiration or oxygen. Keep the person

warm and at rest. Get medical attention as soon

as possible.[6]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes. If

irritation persists after washing, seek medical

attention.[6]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Get

medical attention immediately.[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Laboratory Safety Protocols
Handling and Storage

Handling: Handle in accordance with good industrial hygiene and safety practices.[10] Wash

hands thoroughly after handling and before breaks.[3] Avoid contact with skin, eyes, and

clothing, and avoid breathing vapor or mist.[1] Use only in a well-ventilated area, preferably

within a certified chemical fume hood.[12]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed

when not in use.[1] Store away from incompatible materials such as strong oxidizing agents
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and acids.[10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[10]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.[8] Wear a lab

coat, and ensure it is buttoned and sleeves are of sufficient length.[12]

Respiratory Protection: If engineering controls (like a fume hood) are not sufficient, use a

NIOSH-approved respirator.

Emergency and Spill Procedures
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: When heated to decomposition, it may emit acrid smoke and fumes.[1]

Thermal decomposition can release irritating gases and vapors like carbon monoxide (CO)

and carbon dioxide (CO₂).[10] Containers may explode when heated.[10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas.[5] Remove all sources of ignition.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,

universal binder).[10] Collect the material and place it in a suitable, closed container for

disposal.

Workflow and Logic Diagrams
The following diagrams illustrate standardized workflows for emergency response and first aid

in a laboratory setting.
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Figure 1: General Chemical Spill Response Workflow
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Figure 2: First Aid Decision Workflow for Chemical Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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